
Spectroscopic Profile of 13-
Hydroxygermacrone: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 13-Hydroxygermacrone

Cat. No.: B3026645 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 13-
hydroxygermacrone, a sesquiterpenoid isolated from Curcuma zedoaria. This document is

intended for researchers, scientists, and professionals in the field of drug development and

natural product chemistry, offering a centralized resource for the compound's nuclear magnetic

resonance (NMR) and mass spectrometry (MS) data.

Spectroscopic Data Summary
The structural elucidation of 13-hydroxygermacrone has been accomplished through

extensive spectroscopic analysis. The following tables summarize the key ¹H and ¹³C NMR

chemical shifts and mass spectrometry data.

Table 1: ¹H NMR Spectroscopic Data for 13-
Hydroxygermacrone
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

1 4.98 d 10.5

2 2.04-2.18 m

3 2.04-2.18 m

5 4.66 d 14.0

6 2.91-2.98 m

9 2.91-2.98 m

9 3.43 d 10.5

12 1.81 s

13 4.18 d 12.0

13 4.29 d 12.5

14 1.42 s

15 1.62 s

Table 2: ¹³C NMR Spectroscopic Data for 13-
Hydroxygermacrone
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Position Chemical Shift (δ) ppm

1 133.1

2 24.1

3 38.1

4 135.7

5 125.0

6 28.6

7 131.3

8 207.1

9 55.5

10 126.4

11 139.8

12 17.8

13 62.8

14 15.6

15 16.6

Table 3: Mass Spectrometry Data for 13-
Hydroxygermacrone

Ionization Mode [M+H]⁺ (m/z) Key Fragment Ions (m/z)

ESI 235
Data not available in the

reviewed literature

Experimental Protocols
The spectroscopic data presented were obtained following the isolation of 13-
hydroxygermacrone from the methanolic extract of the rhizomes of Curcuma zedoaria[1][2].
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Isolation of 13-Hydroxygermacrone
The isolation of 13-hydroxygermacrone was achieved from the methanolic extract of the

rhizome of Curcuma zedoaria[1][2]. Further purification of the crude extract through various

chromatographic techniques yielded the pure compound.

NMR Spectroscopy
¹H and ¹³C NMR spectra were recorded on a spectrometer operating at a frequency of 500

MHz for ¹H and 125 MHz for ¹³C. Samples were dissolved in deuterated chloroform (CDCl₃),

and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS)

as an internal standard.

Mass Spectrometry
Mass spectral data were obtained using electrospray ionization (ESI) mass spectrometry[2].

The molecular ion peak was observed in the positive ion mode.

Workflow for Spectroscopic Analysis
The general workflow for the isolation and spectroscopic characterization of a natural product

like 13-hydroxygermacrone is depicted in the following diagram.
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Caption: Workflow for the isolation and structural elucidation of 13-Hydroxygermacrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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